Cas no 21860-03-7 (2,5-Di-tert-butylaniline)

2,5-Di-tert-butylaniline structure
2,5-Di-tert-butylaniline structure
Product Name:2,5-Di-tert-butylaniline
CAS No:21860-03-7
MF:C14H23N
MW:205.33912396431
MDL:MFCD00010338
CID:250274
PubChem ID:24856668
Update Time:2025-04-19

2,5-Di-tert-butylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,5-bis(1,1-dimethylethyl)-
    • 2,5-ditert-butylaniline
    • 2,5-di-tert-butylbenzenamine
    • 2,5-di-t-butylaniline
    • 2,5-Di-tert-butylaniline
    • CHEMBL1795411
    • Z1509382583
    • 2, 5-ditert-butylaniline
    • FT-0714127
    • D73939
    • AB-016/30007026
    • 21860-03-7
    • 2,5-Di-tert-butylaniline, 99%
    • AKOS015912883
    • 3-Methyl-10H-dipyrido[2,3-b:2',3'-e][1,4]thiazine
    • J-014317
    • SCHEMBL297275
    • CS-0078593
    • InChI=1/C14H23N/c1-13(2,3)10-7-8-11(12(15)9-10)14(4,5)6/h7-9H,15H2,1-6H
    • EN300-7422774
    • 2,5-bis[(1,1-dimethyl)ethyl]aniline
    • DTXSID50345559
    • BS-22814
    • SB78242
    • Benzenamine, 2,5-bis(1,1-dimethylethyl)
    • DA-08123
    • MDL: MFCD00010338
    • Inchi: 1S/C14H23N/c1-13(2,3)10-7-8-11(12(15)9-10)14(4,5)6/h7-9H,15H2,1-6H3
    • InChI Key: NUZVLYNISQOZOW-UHFFFAOYSA-N
    • SMILES: NC1C=C(C=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 205.18300
  • Monoisotopic Mass: 205.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: Beige crystal
  • Density: 0.9±0.1 g/cm3
  • Melting Point: 103-106 °C (lit.)
  • Boiling Point: 294.7±19.0 °C at 760 mmHg
  • Flash Point: 129.3±16.8 °C
  • Refractive Index: 1.509
  • PSA: 26.02000
  • LogP: 4.44500
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Di-tert-butylaniline Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,5-Di-tert-butylaniline Pricemore >>

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